molecular formula C20H32ClNO3 B8376284 1-(4-Ethoxybutyl)-4-phenylisonipecotic acid ethyl ester hydrochloride

1-(4-Ethoxybutyl)-4-phenylisonipecotic acid ethyl ester hydrochloride

Cat. No.: B8376284
M. Wt: 369.9 g/mol
InChI Key: CYHIZAAGORDGHF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Ethoxybutyl)-4-phenylisonipecotic acid ethyl ester hydrochloride is a useful research compound. Its molecular formula is C20H32ClNO3 and its molecular weight is 369.9 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C20H32ClNO3

Molecular Weight

369.9 g/mol

IUPAC Name

ethyl 1-(4-ethoxybutyl)-4-phenylpiperidine-4-carboxylate;hydrochloride

InChI

InChI=1S/C20H31NO3.ClH/c1-3-23-17-9-8-14-21-15-12-20(13-16-21,19(22)24-4-2)18-10-6-5-7-11-18;/h5-7,10-11H,3-4,8-9,12-17H2,1-2H3;1H

InChI Key

CYHIZAAGORDGHF-UHFFFAOYSA-N

Canonical SMILES

CCOCCCCN1CCC(CC1)(C2=CC=CC=C2)C(=O)OCC.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Norpethidine (15.63 g, 67 mmol), 4-ethoxybutylchloride (10.67 g, 70 mmol), Na2CO3 (7.77 g, 73 mmol), KI (0.6 g) and acetonitrile (150 ml) were heated under reflux and stirring for 72 h. The mixture was filtered and the solvent removed. The residue was dissolved in diethyl ether, and the solution washed with water and dried (MgSO4). Destillation yielded 17.9 g of base boiling at 160°-163° C./0.05 mm Hg. B.p. acc. to J. Chem. Soc. 3062 (1958) 180° C./1 mm Hg. Hydrochloride m.p. 143°-145° C.
Name
Norpethidine
Quantity
15.63 g
Type
reactant
Reaction Step One
Quantity
10.67 g
Type
reactant
Reaction Step One
Quantity
7.77 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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